Cas no 920966-51-4 (1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine)

1-(Benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine is a halogenated heterocyclic compound featuring a fused pyrrolopyridine core with benzenesulfonyl, bromo, and chloro substituents. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in medicinal chemistry and materials science. The benzenesulfonyl group enhances stability and modulates electronic properties, while the bromo and chloro substituents provide sites for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig transformations. Its well-defined regiochemistry facilitates precise synthetic modifications, enabling the development of targeted bioactive molecules or functional materials. The compound's purity and consistent performance ensure reliability in research and industrial applications.

1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine structure

920966-51-4 structure

Product Name:1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine

CAS No:920966-51-4

MF:C₁₃H₈BrClN₂O₂S

MW:371.636819839478

MDL:MFCD11616444

CID:754951

PubChem ID:49758958

Update Time:2025-06-08

1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrolo[2,3-b]pyridine, 3-bromo-4-chloro-1-(phenylsulfonyl)-
- 1-(benzenesulfonyl)-3-bromo-4-chloropyrrolo[2,3-b]pyridine
- 3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
- 1H-Pyrrolo[2,3-b]pyridine,3-bromo-4-chloro-1-(phenylsulfonyl)
- 1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine
- PBMVFDCNDQMFCU-UHFFFAOYSA-N
- 3232AH
- PB19173
- BC005272
- AK170730
- 1H-Pyrrolo[2,3-b]pyridine,3-bromo-4-chloro-1-(phenylsulfonyl)-
- 3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (ACI)
- CS-B0523
- MFCD11616444
- AKOS025290837
- VLB96651
- AS-33773
- 1-(benzenesulfonyl)-3-bromo-4-chloro-pyrrolo[2,3-b]pyridine
- SCHEMBL2105176
- 920966-51-4
- MDL： MFCD11616444
- Inchi： 1S/C13H8BrClN2O2S/c14-10-8-17(13-12(10)11(15)6-7-16-13)20(18,19)9-4-2-1-3-5-9/h1-8H
- InChI Key： PBMVFDCNDQMFCU-UHFFFAOYSA-N
- SMILES： O=S(N1C2C(=C(C=CN=2)Cl)C(Br)=C1)(C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 369.91800
Monoisotopic Mass: 369.91784g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 450
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 60.3
XLogP3: 3.8

Experimental Properties

PSA: 60.34000
LogP: 4.77000

1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM109070-100mg	1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine	920966-51-4	95%+	100mg	$121	2021-08-06
Chemenu	CM109070-250mg	1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine	920966-51-4	95%+	250mg	$139	2021-08-06
Chemenu	CM109070-1g	1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine	920966-51-4	95%+	1g	$278	2021-08-06
Chemenu	CM109070-5g	1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine	920966-51-4	95%+	5g	$899	2021-08-06
Chemenu	CM109070-1g	1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine	920966-51-4	95%+	1g	$***	2023-05-29
Chemenu	CM109070-5g	1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine	920966-51-4	95%+	5g	$149	2024-07-20
abcr	AB453561-250 mg	3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine; .	920966-51-4		250MG	€84.90	2023-07-18
abcr	AB453561-1 g	3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine; .	920966-51-4		1g	€117.60	2023-07-18
abcr	AB453561-5 g	3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine; .	920966-51-4		5g	€251.70	2023-07-18
TRC	B104180-250mg	3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine	920966-51-4		250mg	$ 215.00	2022-06-07

1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine Production Method

Production Method 1

1000340-39-5

920966-51-4

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide , 1,2-Dimethoxyethane ; 45 min, 0 °C
1.2 0 °C; 0 °C → rt; 16 h, rt
1.3 Reagents: Water

Reference

: Preparation of pyrrolo[2,3-b]pyridine, 1H-pyrazolo[3,4-d]pyrimidine, and 3H-imidazo[4,5-b]pyridine derivatives as cyclin-dependent kinase (CDK) modulators

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